Cas no 100448-10-0 (2H-3,6a-Methanobenzofuro[2,3-c]azocin-10-ol,1,3,4,5,6,11a-hexahydro-2-methyl-, (3R,6aS,11aR)-rel-)

• Product name: 2H-3,6a-Methanobenzofuro[2,3-c]azocin-10-ol,1,3,4,5,6,11a-hexahydro-2-methyl-, (3R,6aS,11aR)-rel-
• CAS No: 100448-10-0
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 236073
• PubChem ID: 127571

2H-3,6a-Methanobenzofuro[2,3-c]azocin-10-ol,1,3,4,5,6,11a-hexahydro-2-methyl-, (3R,6aS,11aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2H-3,6a-Methanobenzofuro[2,3-c]azocin-10-ol,1,3,4,5,6,11a-hexahydro-2-methyl-, (3R,6aS,11aR)-rel-
• 1,3,4,5,6,11a-hexahydro-2-methyl-2H-3,6a-methanobenzofuro(2,3-c)azocin-10-ol
• 2-methyl-1,3,4,5,6,11a-hexahydro-2H-3,6a-methano[1]benzofuro[2,3-c]azocin-10-ol
• H-2-Mmbfao
• 11-Methyl-8-oxa-11-azatetracyclo[10.3.1.01,9.02,7]hexadeca-2(7),3,5-trien-6-ol
• 100448-10-0
• DTXSID80905509

• Inchi： InChI=1S/C15H19NO2/c1-16-9-13-15(7-3-4-10(16)8-15)11-5-2-6-12(17)14(11)18-13/h2,5-6,10,13,17H,3-4,7-9H2,1H3
• InChI Key： GGOHBAJDRFZJLG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C34CC(CCC3)N(C)CC4OC1=2

Computed Properties

• Exact Mass: 245.14167
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 32.7